Cas no 864452-88-0 (Lariciresinol p-coumarate)
Lariciresinol p-coumarate structure
Product Name:Lariciresinol p-coumarate
Lariciresinol p-coumarate Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL486589
- 864452-88-0
- Lariciresinol p-coumarate
- AKOS040762661
- (+)-lariciresinol 9'-p-coumarate
-
- Inchi： InChI=1S/C29H30O8/c1-34-26-14-19(5-10-24(26)31)13-21-16-37-29(20-7-11-25(32)27(15-20)35-2)23(21)17-36-28(33)12-6-18-3-8-22(30)9-4-18/h3-12,14-15,21,23,29-32H,13,16-17H2,1-2H3/b12-6+
- InChI Key： ZNVUQZAVBXKEGF-WUXMJOGZSA-N
- SMILES： COc1cc(CC2COC(C2COC(=O)\C=C\c2ccc(O)cc2)c2ccc(O)c(OC)c2)ccc1O
Computed Properties
- Exact Mass: 506.19406791g/mol
- Monoisotopic Mass: 506.19406791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.365
- Topological Polar Surface Area: 115Ų
Lariciresinol p-coumarate Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Lariciresinol p-coumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5438-5 mg |
Lariciresinol p-coumarate |
864452-88-0 | 98% | 5mg |
￥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN5438-1 mL * 10 mM (in DMSO) |
Lariciresinol p-coumarate |
864452-88-0 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 6720 | 2023-09-15 | |
| TargetMol Chemicals | TN5438-5mg |
Lariciresinol p-coumarate |
864452-88-0 | 5mg |
￥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN5438-1 ml * 10 mm |
Lariciresinol p-coumarate |
864452-88-0 | 1 ml * 10 mm |
￥ 6720 | 2024-07-20 |
Lariciresinol p-coumarate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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